Cas no 1379365-47-5 (1,2-Bis(2-azidoethoxy)ethane)

• Product Name: 1,2-Bis(2-azidoethoxy)ethane
• CAS No: 1379365-47-5
• MF: C₆H₁₂N₆O₂
• MW: 200.198479652405
• CID: 2951100
• PubChem ID: 10845705
• Update Time: 2025-09-25

1,2-Bis(2-azidoethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 叠氮-三聚乙二醇-叠氮
• Azido-PEG2-Azide
• 1,2-Bis(2-azidoethoxy)ethane
• Azide-PEG3-Azide
• 1-azido-2-[2-(2-azidoethoxy)ethoxy]ethane
• 1,8-DIAZIDO-3,6-DIOXAOCTANE
• N3-PEG2-N3
• 1,8-diazido-3,6-dioxa-octane
• AB25380
• 1-AZIDO-2-[2-(2-AZIDO-ETHOXY)-ETHOXY]-ETHANE
• F85642
• AKOS040742968
• OHZGAFKSAANFAS-UHFFFAOYSA-N
• 82055-94-5
• Azido-PEG2-Azido
• R14-0357
• SCHEMBL14211649
• 1379365-47-5
• 59559-06-7
• CS-0037158
• BP-20691
• HY-W044155
• DTXSID501180973
• MFCD06637650
• O,Omu-Bis(2-azidoethyl)polyethylene glycol, PEG-diazide
• Poly(oxy-1,2-ethanediyl), I+/--(2-azidoethyl)-I-(2-azidoethoxy)-
• LCZC1249

• MDL： MFCD11655890
• Inchi： 1S/C6H12N6O2/c7-11-9-1-3-13-5-6-14-4-2-10-12-8/h1-6H2
• InChI Key： OHZGAFKSAANFAS-UHFFFAOYSA-N
• SMILES： O(CCN=[N+]=[N-])CCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 200.10217365 g/mol
• Monoisotopic Mass: 200.10217365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.20
• XLogP3: 1.7
• Topological Polar Surface Area: 47.2

Additional information on 1,2-Bis(2-azidoethoxy)ethane

Professional Introduction to Compound with CAS No. 1379365-47-5 and Product Name: 1,2-Bis(2-azidoethoxy)ethane

1,2-Bis(2-azidoethoxy)ethane, identified by the Chemical Abstracts Service Number (CAS No.) 1379365-47-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structure with azido functional groups attached to an ethylene oxide backbone, presents a versatile platform for synthetic applications and molecular modifications. Its molecular architecture makes it particularly valuable in the development of novel bioactive molecules, drug intermediates, and research tools.

The significance of 1,2-Bis(2-azidoethoxy)ethane lies in its ability to serve as a precursor for the synthesis of complex molecules. The presence of multiple azido (-N₃) groups allows for selective chemical reactions such as click chemistry, where azides can undergo cycloadditions with alkynes to form stable triazoles. This property is highly advantageous in medicinal chemistry, enabling the rapid construction of libraries of heterocyclic compounds that may exhibit desirable pharmacological properties.

In recent years, there has been a surge in research focused on the development of small-molecule modulators for various therapeutic targets. 1,2-Bis(2-azidoethoxy)ethane has been explored as a building block in the synthesis of compounds targeting neurological disorders, inflammation, and cancer. For instance, researchers have utilized its structure to create derivatives that interact with specific enzymes or receptors involved in these pathologies. The compound's ability to undergo facile functionalization makes it an attractive candidate for generating structurally diverse molecules with tailored biological activities.

One of the most compelling aspects of 1,2-Bis(2-azidoethoxy)ethane is its role in facilitating the development of probes for biochemical studies. Azido groups are frequently employed in biochemical assays due to their reactivity and the ease with which they can be incorporated into target molecules. By using this compound as a starting material, scientists can design probes that enable the visualization and manipulation of biological processes at the molecular level. Such probes are invaluable tools in understanding complex cellular mechanisms and have applications in both academic research and drug discovery pipelines.

The synthesis of 1,2-Bis(2-azidoethoxy)ethane itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic approaches have enabled more efficient and scalable production processes, making this compound more accessible to researchers worldwide. The synthesis typically involves the reaction of ethylene oxide with sodium azide under controlled conditions, followed by purification steps to isolate the desired product. These synthetic routes highlight the importance of well-established chemical transformations in producing specialized compounds like 1379365-47-5.

From a pharmaceutical perspective, 1,2-Bis(2-azidoethoxy)ethane has been investigated for its potential as an intermediate in drug development. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Researchers have leveraged its reactivity to develop prodrugs or drug analogs that exhibit improved pharmacokinetic profiles. This underscores the compound's versatility and its potential impact on improving therapeutic outcomes.

The use of computational chemistry has further enhanced the utility of 1,2-Bis(2-azidoethoxy)ethane in drug discovery. Molecular modeling studies have helped predict how this compound might interact with biological targets, providing insights into its potential efficacy and safety profiles before experimental validation is necessary. Such computational approaches are becoming increasingly integral to modern drug development workflows, streamlining the process from hypothesis generation to lead optimization.

In conclusion,1,2-Bis(2-azidoethoxy)ethane (CAS No. 1379365-47-5) represents a significant advancement in synthetic chemistry and biopharmaceutical research. Its unique structural features and reactivity make it a valuable tool for creating novel bioactive molecules and advancing our understanding of complex biological systems. As research continues to evolve,1379365-47-5 is poised to play an even greater role in shaping the future of medicine and chemical biology.